Cas no 623147-03-5 (6-Quinolinol,2-methoxy-(9CI))

6-Quinolinol,2-methoxy-(9CI) is a methoxy-substituted quinoline derivative with potential applications in organic synthesis and pharmaceutical research. Its structural features, including the quinoline core and methoxy functional group, make it a versatile intermediate for developing bioactive compounds. The compound exhibits favorable stability and solubility properties, facilitating its use in various reaction conditions. Its distinct molecular structure may also contribute to interactions with biological targets, making it relevant for medicinal chemistry studies. The methoxy group enhances electron density, potentially improving reactivity in synthetic pathways. This compound is suitable for researchers exploring heterocyclic chemistry or designing novel pharmacophores. Proper handling and storage are recommended to maintain its integrity.
6-Quinolinol,2-methoxy-(9CI) structure
6-Quinolinol,2-methoxy-(9CI) structure
Product Name:6-Quinolinol,2-methoxy-(9CI)
CAS No:623147-03-5
MF:C10H9NO2
MW:175.183962583542
CID:1021914
PubChem ID:45091192
Update Time:2025-05-22

6-Quinolinol,2-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinol,2-methoxy-(9CI)
    • 2-methoxy-6-Quinolinol
    • DA-25983
    • 6-Hydroxy-2-methoxyquinoline
    • SCHEMBL1238150
    • 623147-03-5
    • HNLXDDVEGXVWFW-UHFFFAOYSA-N
    • 2-METHOXYQUINOLIN-6-OL
    • Inchi: 1S/C10H9NO2/c1-13-10-5-2-7-6-8(12)3-4-9(7)11-10/h2-6,12H,1H3
    • InChI Key: HNLXDDVEGXVWFW-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C2C=C(C=CC2=N1)O

Computed Properties

  • Exact Mass: 175.063
  • Monoisotopic Mass: 175.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2
  • XLogP3: 2.1

6-Quinolinol,2-methoxy-(9CI) Pricemore >>

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